N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide

• Molecular Formula: C21H23ClN4O2S
• Molecular Weight: 431 g/mol
• IUPAC Name: N-(2-chlorophenyl)-2-[[5-[1-(4-ethylphenoxy)ethyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H23ClN4O2S/c1-4-15-9-11-16(12-10-15)28-14(2)20-24-25-21(26(20)3)29-13-19(27)23-18-8-6-5-7-17(18)22/h5-12,14H,4,13H2,1-3H3,(H,23,27)
• InChI Key: IRRRSJHQZHLYLC-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)OC(C)C2=NN=C(N2C)SCC(=O)NC3=CC=CC=C3Cl

Description

N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide, also known as CTZ, is a chemical compound that has gained attention in the scientific community due to its potential use in various applications. CTZ is a white crystalline powder that is soluble in both water and ethanol.

Mechanism of Action

N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide works by inhibiting the activity of enzymes involved in the biosynthesis of important cellular components, such as ergosterol in fungi and peptidoglycan in bacteria. N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide also induces apoptosis in cancer cells by activating the caspase cascade. N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has been found to have a broad-spectrum activity against various microorganisms and cancer cells.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has been found to have low toxicity in animal studies. N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has been found to have no significant effect on body weight, organ weight, or hematological parameters. N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has been found to be well-tolerated in animal models, indicating its potential for use in humans.

Advantages and Limitations for Lab Experiments

N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has several advantages for use in lab experiments. N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has a broad-spectrum activity against various microorganisms and cancer cells, making it a useful tool for studying the mechanisms of microbial and cancer cell growth. N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has low toxicity, making it a safe tool for use in animal studies. However, N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has limitations in terms of its solubility and stability, which may affect its efficacy in certain applications.

Future Directions

There are several future directions for research on N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide. One direction is to optimize the synthesis method of N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide to improve its purity and yield. Another direction is to study the pharmacokinetics and pharmacodynamics of N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide in animal models and humans. Further studies are needed to determine the optimal dosage and administration route for N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide in various applications. Additionally, N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide may have potential applications in the development of new drugs for other diseases, such as parasitic infections and autoimmune diseases.

Synthesis Methods

N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide can be synthesized using a two-step process. The first step involves the reaction of 2-chloroaniline with sodium hydroxide to form 2-chlorophenylamine. The second step involves the reaction of 2-chlorophenylamine with 2-((5-(1-(4-ethylphenoxy)ethyl)-4-methyl-1,2,4-triazol-3-yl)thio)acetic acid to form N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide. The synthesis of N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has been optimized to yield high purity and high yield.

Scientific Research Applications

N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has been studied for its antimicrobial, antifungal, and anticancer properties. N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has been found to be effective against various strains of bacteria and fungi, including drug-resistant strains. N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has also been found to inhibit the growth of cancer cells in vitro and in vivo. N-(2-chlorophenyl)-2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has potential applications in the development of new antimicrobial, antifungal, and anticancer drugs.